1-(4-chlorobenzyl)-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19ClN2O2/c1-14-5-3-7-19(15(14)2)23-20(25)18-6-4-12-24(21(18)26)13-16-8-10-17(22)11-9-16/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: RSQLWPFUGZXYET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)Cl)C
• Molecular Formula: C21H19ClN2O2
• Molecular Weight: 366.8 g/mol
• CAS No.: 946247-35-4

Description

1-(4-chlorobenzyl)-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19ClN2O2 and its molecular weight is 366.85. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic Investigation and Conformational Analysis

Spectroscopic studies on derivatives of dihydropyridines, including those similar to the compound , have shown their utility as model compounds for natural coenzymes. Investigations using 1H NMR, UV/Vis absorption, and fluorescence spectroscopy have provided insights into their conformation, absorption characteristics, and fluorescence properties. These studies suggest effective conjugation between the dihydropyridine and carboxamide π-system, ruling out severely twisted conformations and establishing a transoid conformation in solution for certain derivatives (Fischer, Fleckenstein, & Hönes, 1988).

Synthetic Applications and Chemical Transformations

Research on the reactions of oxazine-dione derivatives with amines under various conditions demonstrated the versatility of dihydropyridine derivatives in producing a wide range of reaction products. This includes the formation of pyrimidines, acetoacetamides, and carboxamides, highlighting the potential of such compounds in synthetic organic chemistry and the development of new pharmaceuticals (Kinoshita, Takeuchi, Kondoh, & Furukawa, 1989).

Structural Studies and Crystallography

Structural and crystallographic analyses of pyrazolo[3,4-b]pyridines, including 4-(4-chlorophenyl)-5-cyano derivatives, have been conducted to understand their molecular and crystal structures. These studies have revealed preferred tautomeric structures in solution and in crystal forms, contributing to the fundamental understanding of the structural dynamics and stability of such compounds (Quiroga et al., 1999).